Cas no 1781745-10-5 (4-amino-3-tert-butyl-1,2-oxazole-5-carboxylic acid)

• Product Name: 4-amino-3-tert-butyl-1,2-oxazole-5-carboxylic acid
• CAS No: 1781745-10-5
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 5245342
• Update Time: 2025-10-28

4-amino-3-tert-butyl-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid, 4-amino-3-(1,1-dimethylethyl)-
• 4-amino-3-tert-butyl-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C8H12N2O3/c1-8(2,3)6-4(9)5(7(11)12)13-10-6/h9H2,1-3H3,(H,11,12)
• InChI Key： UTJFAGBXCOIUPX-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=C(N)C(C(C)(C)C)=N1

Additional information on 4-amino-3-tert-butyl-1,2-oxazole-5-carboxylic acid

4-Amino-3-Tert-Butyl-1,2-Oxazole-5-Carboxylic Acid: A Comprehensive Overview

The compound 4-amino-3-tert-butyl-1,2-oxazole-5-carboxylic acid, also known by its CAS registry number CAS No. 1781745-10-5, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of oxazole derivatives, which have gained considerable attention due to their diverse biological activities and potential applications in drug design. The structure of this compound is characterized by a five-membered oxazole ring with substituents at positions 4 and 3, specifically an amino group (-NH₂) and a tert-butyl group (-C(CH₃)₃), respectively. The carboxylic acid group (-COOH) is located at position 5 of the oxazole ring.

Recent studies have highlighted the importance of oxazole derivatives in various therapeutic areas, including anti-inflammatory, antitumor, and antimicrobial activities. The unique combination of functional groups in 4-amino-3-tert-butyl-1,2-oxazole-5-carboxylic acid makes it a promising candidate for further exploration in these fields. The amino group contributes to hydrogen bonding capabilities, while the tert-butyl group introduces steric bulk, which can influence the molecule's stability and bioavailability.

The synthesis of 4-amino-3-tert-butyl-1,2-oxazole-5-carboxylic acid typically involves multi-step organic reactions, often starting from simpler precursors such as aldehydes or ketones. Researchers have employed various strategies to optimize the synthesis process, including microwave-assisted synthesis and catalytic methods. These advancements have not only improved the yield but also reduced the reaction time, making the compound more accessible for large-scale production.

In terms of biological activity, recent investigations have demonstrated that 4-amino-3-tert-butyl-1,2-Oxazole-based compounds exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways. Additionally, studies have shown that these compounds can modulate cellular signaling pathways associated with cancer progression, suggesting their potential as anticancer agents.

The carboxylic acid functionality in CAS No. 1781745–10–5 allows for further chemical modifications, such as esterification or amidation, which can enhance its pharmacokinetic properties. These derivatives are currently under investigation for their ability to cross biological barriers and deliver therapeutic payloads effectively.

From an environmental standpoint, researchers are also exploring the biodegradability and ecological impact of 4-amino-substituted oxazoles. Understanding the environmental fate of these compounds is crucial for their sustainable use in pharmaceutical and agrochemical industries.

In conclusion, 4-amino-substituted oxazoles, particularly CAS No. 1781745–10–5 (4-amino-3-t-Bu-Oxazole-carboxylic acid) , represent a valuable class of compounds with immense potential in drug discovery and development. Ongoing research continues to uncover new insights into their synthesis, biological activities, and applications, solidifying their role as key players in modern medicinal chemistry.